Cas no 1807253-47-9 (2-Cyano-6-hydroxy-3-methylphenylacetic acid)

• Product Name: 2-Cyano-6-hydroxy-3-methylphenylacetic acid
• CAS No: 1807253-47-9
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5003232
• Update Time: 2025-10-29

2-Cyano-6-hydroxy-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-hydroxy-3-methylphenylacetic acid

• Inchi： 1S/C10H9NO3/c1-6-2-3-9(12)7(4-10(13)14)8(6)5-11/h2-3,12H,4H2,1H3,(H,13,14)
• InChI Key： VQZVLCNAXVGRJI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C#N)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-6-hydroxy-3-methylphenylacetic acid

2-Cyano-6-Hydroxy-3-Methylphenylacetic Acid: A Comprehensive Overview

2-Cyano-6-hydroxy-3-methylphenylacetic acid (CAS No. 1807253-47-9) is a biologically active compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug development and as a bioactive agent. The cas no 1807253-47-9 identifier is crucial for researchers to reference this compound in scientific literature and databases, ensuring clarity and consistency in its identification.

The molecular structure of 2-cyano-6-hydroxy-3-methylphenylacetic acid comprises a phenyl ring substituted with a cyano group at position 2, a hydroxyl group at position 6, and a methyl group at position 3. The acetic acid moiety attached to the phenyl ring further enhances the compound's chemical reactivity and biological activity. This combination of functional groups makes it a versatile molecule with potential applications in various therapeutic areas.

Recent studies have highlighted the biochemical properties of cas no 1807253-47-9, particularly its role as a precursor in the synthesis of bioactive compounds. Researchers have explored its ability to undergo various chemical transformations, such as cyclization and condensation reactions, to yield complex molecular architectures. These findings underscore the importance of 2-cyano-6-hydroxy-3-methylphenylacetic acid as a key intermediate in organic synthesis.

In terms of biological activity, cas no 1807253-47-9 has demonstrated promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead candidate for anti-cancer drug development. Furthermore, its hydroxyl and cyano groups contribute to hydrogen bonding capabilities, which are critical for molecular interactions within biological systems.

The synthesis of 2-cyano-6-hydroxy-3-methylphenylacetic acid involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes for this compound. These developments are pivotal for scaling up its production to meet the demands of preclinical studies and potential clinical trials.

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In conclusion, cas no 1807253-47-9, or 2-cyano-6-hydroxy-3-methylphenylacetic acid, represents a significant advancement in the realm of organic chemistry and pharmacology. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for future drug development efforts. As ongoing studies continue to unravel its full potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.